Cas no 91192-32-4 (6-Methoxyquinoxalin-2(1H)-one)

6-Methoxyquinoxalin-2(1H)-one structure
6-Methoxyquinoxalin-2(1H)-one structure
Product Name:6-Methoxyquinoxalin-2(1H)-one
CAS No:91192-32-4
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD17215509
CID:802975
PubChem ID:13437707
Update Time:2025-04-19

6-Methoxyquinoxalin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-Methoxyquinoxalin-2(1H)-one
    • 2(1H)-Quinoxalinone,6-methoxy-
    • 2-Hydroxy-6-methoxyquinoxaline
    • 6-methoxy-1H-quinoxalin-2-one
    • 2-Hydroxy-6-methoxy-chinoxalin
    • 6-methoxyquinoxalin-2-one
    • SCHEMBL558709
    • AKOS016002765
    • C77112
    • A843751
    • DTXSID10540826
    • AKOS006229293
    • SYEUUDPGKMMKRU-UHFFFAOYSA-N
    • FT-0612566
    • SCHEMBL13666129
    • CS-0150272
    • 91192-32-4
    • MDL: MFCD17215509
    • Inchi: 1S/C9H8N2O2/c1-13-6-2-3-7-8(4-6)10-5-9(12)11-7/h2-5H,1H3,(H,11,12)
    • InChI Key: SYEUUDPGKMMKRU-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)N=CC(N2)=O

Computed Properties

  • Exact Mass: 176.05900
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 50.7Ų

Experimental Properties

  • Density: 1.32
  • Melting Point: 0°C
  • Boiling Point: 0°C
  • Flash Point: 0°C
  • Refractive Index: 1.627
  • PSA: 55.24000
  • LogP: 1.34400

6-Methoxyquinoxalin-2(1H)-one Security Information

6-Methoxyquinoxalin-2(1H)-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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